2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine

• IUPAC Name: 2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine
• InChI: InChI=1S/C16H26N2O3S/c1-14(12-21-2)13-22(19,20)18-11-5-7-16(18)9-8-15-6-3-4-10-17-15/h3-4,6,10,14,16H,5,7-9,11-13H2,1-2H3/t14?,16-/m0/s1
• InChI Key: NDIAYSSZZVEAJZ-WMCAAGNKSA-N
• Canonical SMILES: CC(COC)CS(=O)(=O)N1CCCC1CCC2=CC=CC=N2
• Isomeric SMILES: CC(COC)CS(=O)(=O)N1CCC[C@H]1CCC2=CC=CC=N2
• Molecular Formula: C16H26N2O3S
• Molecular Weight: 326.5 g/mol

Description

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine, also known as MTIP, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. MTIP is a selective antagonist of the μ-opioid receptor, which is involved in pain modulation and addiction. In

Mechanism of Action

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine binds to the μ-opioid receptor and blocks the activation of the receptor by endogenous opioids such as enkephalins and endorphins. This results in a decrease in the analgesic and addictive effects of opioids. This compound has been shown to be highly selective for the μ-opioid receptor and does not affect other opioid receptors such as the δ-opioid receptor or the κ-opioid receptor.
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing opioid-induced respiratory depression in animal models. This effect is due to the selective blockade of the μ-opioid receptor, which is responsible for the respiratory depression caused by opioids. This compound has also been shown to reduce the rewarding effects of opioids, which could be beneficial in the treatment of addiction.

Advantages and Limitations for Lab Experiments

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine has several advantages for lab experiments, including its high selectivity for the μ-opioid receptor and its reproducible synthesis method. However, one limitation is the lack of comprehensive studies on the long-term effects of this compound on the body. Further research is needed to determine the safety and efficacy of this compound in humans.

Future Directions

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine has potential applications in the treatment of pain and addiction. Future research could focus on optimizing the synthesis method of this compound to improve its scalability and reproducibility. Additionally, studies could investigate the long-term effects of this compound on the body and its potential for use in combination with other drugs for pain management and addiction treatment. Finally, the development of this compound analogs with improved pharmacological properties could expand its potential therapeutic applications.

Synthesis Methods

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine can be synthesized using a multi-step process that involves the reaction of various chemicals such as 2-pyridinecarboxaldehyde, pyrrolidine, and methyl iodide. The final product is purified using chromatography techniques to obtain a high-purity compound. The synthesis method of this compound has been extensively studied and optimized to ensure reproducibility and scalability.

Scientific Research Applications

2-[2-[(2S)-1-(3-methoxy-2-methylpropyl)sulfonylpyrrolidin-2-yl]ethyl]pyridine has been studied for its potential therapeutic applications in pain management and addiction treatment. The μ-opioid receptor is the primary target for opioid analgesics, which are commonly used to treat pain. However, opioid analgesics have significant side effects, including addiction and respiratory depression. This compound, as a selective antagonist of the μ-opioid receptor, could provide a safer alternative to traditional opioid analgesics.